Cas no 2411334-58-0 ((E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]but-2-enamide
• CAS No: 2411334-58-0
• MF: C₁₅H₁₉F₃N₂O
• MW: 300.319374322891
• CID: 6535792
• PubChem ID: 146100887
• Update Time: 2025-10-28

(E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-methyl-N-{[2-(trifluoromethyl)phenyl]methyl}but-2-enamide
• EN300-26574954
• (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]but-2-enamide
• 2411334-58-0

• Inchi： 1S/C15H19F3N2O/c1-19(2)10-6-9-14(21)20(3)11-12-7-4-5-8-13(12)15(16,17)18/h4-9H,10-11H2,1-3H3/b9-6+
• InChI Key： TWSCBAPSIIJFLN-RMKNXTFCSA-N
• SMILES： FC(C1C=CC=CC=1CN(C)C(/C=C/CN(C)C)=O)(F)F

Computed Properties

• Exact Mass: 300.14494772g/mol
• Monoisotopic Mass: 300.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Additional information on (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide (CAS No. 2411334-58-0)

(E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide (CAS No. 2411334-58-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide is noteworthy for its conjugated double bond and the presence of a trifluoromethyl group. These structural elements contribute to its stability and reactivity, making it an attractive candidate for further investigation. The compound's ability to form stable amide bonds and its lipophilic nature enhance its potential as a drug candidate, as these properties can influence its pharmacokinetics and bioavailability.

Recent studies have focused on the biological activity of (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are crucial for the treatment of various inflammatory conditions and pain management. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation and immune responses.

In addition to its anti-inflammatory effects, (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression, which are essential processes in cancer cell survival.

The synthesis of (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the amide bond and the introduction of the trifluoromethyl group. These advancements in synthesis have facilitated large-scale production and made it more accessible for further research and development.

The pharmacological profile of (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits high selectivity towards specific targets, minimizing off-target effects and reducing potential side effects. In vivo studies have confirmed its efficacy in animal models of inflammation and cancer, providing strong evidence for its therapeutic potential.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Preclinical data on (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluoromethyl)phenyl)methyl]but-2-enamide have been promising, paving the way for future clinical trials. These trials will be crucial in evaluating the compound's safety profile, dosing regimens, and overall therapeutic benefits in human subjects.

The potential applications of (E)-4-(Dimethylamino)-N-methyl-N-[[2-(trifluorom methyl)phenyl)meth yl]but - 2 - enamide extend beyond inflammation and cancer. Researchers are exploring its use in other therapeutic areas, such as neurodegenerative diseases and cardiovascular disorders. The compound's ability to modulate multiple signaling pathways makes it a versatile candidate for a wide range of medical conditions.

In conclusion, (E)-4-(Dimeth ylamino ) - N - meth yl - N - [[ 2 - ( trif luoro meth yl ) phen yl ) meth yl ] but - 2 - enamide (CAS No. 2411334-58-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and favorable pharmacological properties, make it an exciting candidate for further development as a therapeutic agent. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.